4-(4-Chloro-3-methylphenoxy)-3-fluorophenylamine

• IUPAC Name: 4-(4-chloro-3-methylphenoxy)-3-fluoroaniline
• InChI: InChI=1S/C13H11ClFNO/c1-8-6-10(3-4-11(8)14)17-13-5-2-9(16)7-12(13)15/h2-7H,16H2,1H3
• InChI Key: TYPPOKPBQSDVCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC2=C(C=C(C=C2)N)F)Cl
• Molecular Formula: C13H11ClFNO
• Molecular Weight: 251.68 g/mol

Description

4-(4-Chloro-3-methylphenoxy)-3-fluorophenylamine, also known as 4-CMFPA, is a synthetic compound that has been used in a wide range of scientific research applications. It is a white crystalline solid that is soluble in most organic solvents. 4-CMFPA is a versatile compound that has been used in a variety of biological and chemical studies, including as a substrate for enzymes, a ligand for receptors, and a probe for imaging.

Scientific Research Applications

Synthesis and Structural Analysis

• A study by Allcock et al. (1991) in Organometallics discusses the synthesis and structure of complexes with substituents including chloro and phenoxy, relevant to the chemical structure of 4-(4-Chloro-3-methylphenoxy)-3-fluorophenylamine (Allcock et al., 1991).

Inhibition Studies

• Ohmomo et al. (1991) synthesized analogs of clorgyline, including N-[3-(4-chloro-2-fluorophenoxy)propyl]-N-methyl-2-propynylamine, for the inhibitory study of monoamine oxidase A, highlighting potential applications in neurochemical research (Ohmomo et al., 1991).

Polymer Chemistry

• Research by Whelpley et al. (2022) involves the synthesis and copolymerization of phenoxy ring-substituted isopropyl phenylcyanoacrylates, demonstrating applications in polymer chemistry and materials science (Whelpley et al., 2022).

Synthesis and Identification Methods

• Ming-ming (2012) describes the synthesis of 4-(4-methylphenoxy)benzylamine, which shares structural similarities with 4-(4-Chloro-3-methylphenoxy)-3-fluorophenylamine, providing insights into the synthesis and identification methods of related compounds (Che Ming-ming, 2012).

Fluoroionophores and Chelation

• A study by Hong et al. (2012) discusses the preparation of fluoroionophores based on diamine-salicylaldehyde derivatives, which could inform the development of similar compounds using 4-(4-Chloro-3-methylphenoxy)-3-fluorophenylamine (Hong et al., 2012).

Intermolecular Interactions Analysis

• Shukla et al. (2014) synthesized 1,2,4-triazole derivatives including (E)-3-(4-fluoro-3-phenoxyphenyl)-4-((4-fluorobenzylidene)amino)-1-(morpholinomethyl)-1H-1,2,4-triazole-5(4H)-thione, providing insights into intermolecular interactions which are pertinent to the study of 4-(4-Chloro-3-methylphenoxy)-3-fluorophenylamine (Shukla et al., 2014).

Cytochrome P-450-mediated Metabolism

• Parkinson and Safe (1982) investigated the cytochrome P-450-mediated metabolism of biphenyl and halobiphenyls, including 4-fluoro- and 4-chlorobiphenyl, which could provide a foundation for understanding the metabolic pathways of similar compounds (Parkinson & Safe, 1982).

Analytical Chemistry

• Nuhu et al. (2012) describe a method for determining phenoxy herbicides in water samples, which could be adapted for detecting and analyzing compounds like 4-(4-Chloro-3-methylphenoxy)-3-fluorophenylamine (Nuhu et al., 2012).